N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-chloroanilino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H18ClN3O3S/c21-16-7-6-9-18(13-16)24(28(26,27)19-10-2-1-3-11-19)15-20(25)23-14-17-8-4-5-12-22-17/h1-13H,14-15H2,(H,23,25)
• InChI Key: NUXBEJHQJKQTQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=CC=N2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H18ClN3O3S
• Molecular Weight: 415.9 g/mol

Description

N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide, also known as CP-690,550, is a small molecule drug that has shown potential in the treatment of autoimmune diseases. It was first synthesized in 2003 and has since been the subject of extensive scientific research.

Mechanism of Action

N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways that regulate the immune response. This leads to a reduction in the production of cytokines, which are molecules that play a role in inflammation.
Biochemical and Physiological Effects:
N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide has been shown to reduce the symptoms of autoimmune diseases in animal models and in clinical trials. It has also been shown to reduce the levels of inflammatory cytokines in the blood of patients with rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide in lab experiments is its specificity for JAK enzymes, which allows researchers to study the role of these enzymes in the immune response. However, one limitation is that it may not fully replicate the complex interactions that occur in the human immune system.

Future Directions

Future research on N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide could explore its potential in the treatment of other autoimmune diseases, as well as its potential use in combination with other drugs. Additionally, further studies could investigate the long-term effects of N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide on the immune system.

Scientific Research Applications

N~2~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)-N~1~-(2-pyridinylmethyl)glycinamide has been the subject of extensive scientific research due to its potential in the treatment of autoimmune diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. It has been shown to inhibit the activity of Janus kinase (JAK) enzymes, which play a role in the immune response.